Cas no 1352799-79-1 ((3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone)

(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone is a brominated aromatic ketone derivative featuring a methoxy-substituted phenyl ring and a 2-ethylbenzofuran moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups on the phenyl ring enhances its reactivity in cross-coupling and electrophilic substitution reactions. The 2-ethylbenzofuran component further contributes to its structural diversity, making it valuable for constructing complex heterocyclic frameworks. Its well-defined molecular structure ensures consistent performance in research applications.

(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone structure

1352799-79-1 structure

Product Name:(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone

CAS No:1352799-79-1

MF:C₁₈H₁₅BrO₃

MW:0

CID:4756276

Update Time:2025-10-21

(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone Chemical and Physical Properties

Names and Identifiers

- (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone

(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B683581-50mg	(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone	1352799-79-1	50mg	$ 207.00	2023-04-18
TRC	B683581-100mg	(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone	1352799-79-1	100mg	$ 391.00	2023-04-18
TRC	B683581-250mg	(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone	1352799-79-1	250mg	$ 936.00	2023-04-18
TRC	B683581-500mg	(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone	1352799-79-1	500mg	$ 1200.00	2023-09-08

(3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
3. Excited state dynamics in HgAr2: statistical analysis of vibrational state distribution

Faraday Discuss., 1994,97, 131-142
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Etching of glass microchips with supercritical water†

Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318

Related Categories

Additional information on (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone

Recent Advances in the Study of (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone (CAS: 1352799-79-1)

In recent years, the compound (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone (CAS: 1352799-79-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran and methoxyphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to achieve efficient production of this compound. These advancements have facilitated further exploration of its pharmacological properties, enabling researchers to investigate its mechanism of action at the molecular level.

One of the most notable findings in recent studies is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated that (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone exhibits potent anti-inflammatory effects by modulating key signaling molecules such as NF-κB and MAPK. These results suggest its potential as a lead compound for the development of new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Additionally, preliminary studies have explored the compound's anticancer properties. Researchers have observed that (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to disrupt cell cycle progression and inhibit angiogenesis has positioned it as a candidate for further investigation in oncology research. However, more extensive preclinical studies are required to fully elucidate its efficacy and safety profile.

Despite these promising findings, challenges remain in the development of (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent efforts have focused on designing derivatives with improved pharmacokinetic properties while retaining the compound's biological activity.

In conclusion, (3-Bromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)methanone (CAS: 1352799-79-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, make it a valuable subject of ongoing research. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for new treatment options in inflammatory diseases and cancer.